Cas no 198153-03-6 (ethyl 2-(4-aminobenzenesulfonyl)acetate)

ethyl 2-(4-aminobenzenesulfonyl)acetate structure
198153-03-6 structure
Product Name:ethyl 2-(4-aminobenzenesulfonyl)acetate
CAS No:198153-03-6
MF:C10H13NO4S
MW:243.27952170372
CID:5918530
PubChem ID:73894597
Update Time:2024-01-09

ethyl 2-(4-aminobenzenesulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Acetic acid 2-[(4-aminophenyl)sulfonyl]ethyl ester
    • ethyl 2-(4-aminobenzenesulfonyl)acetate
    • SCHEMBL23703133
    • EN300-11960503
    • 198153-03-6
    • Inchi: 1S/C10H13NO4S/c1-2-15-10(12)7-16(13,14)9-5-3-8(11)4-6-9/h3-6H,2,7,11H2,1H3
    • InChI Key: HXFFSKJTTBJCTK-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)CS(C1=CC=C(N)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 243.05652907g/mol
  • Monoisotopic Mass: 243.05652907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • Density: 1.304±0.06 g/cm3(Predicted)
  • Melting Point: 112-114 °C
  • Boiling Point: 450.8±45.0 °C(Predicted)
  • pka: 1.08±0.10(Predicted)

ethyl 2-(4-aminobenzenesulfonyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-11960503-0.05g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
0.05g
$732.0 2023-05-25
Enamine
EN300-11960503-0.1g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
0.1g
$767.0 2023-05-25
Enamine
EN300-11960503-0.25g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
0.25g
$801.0 2023-05-25
Enamine
EN300-11960503-0.5g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
0.5g
$836.0 2023-05-25
Enamine
EN300-11960503-1.0g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
1g
$871.0 2023-05-25
Enamine
EN300-11960503-2.5g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
2.5g
$1707.0 2023-05-25
Enamine
EN300-11960503-5.0g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
5g
$2525.0 2023-05-25
Enamine
EN300-11960503-10.0g
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
10g
$3746.0 2023-05-25
Enamine
EN300-11960503-50mg
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
50mg
$683.0 2023-10-03
Enamine
EN300-11960503-100mg
ethyl 2-(4-aminobenzenesulfonyl)acetate
198153-03-6
100mg
$715.0 2023-10-03

ethyl 2-(4-aminobenzenesulfonyl)acetate Related Literature

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd